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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969

Essential Safety and Handling Guide for 2,3-
Dibromopropionamide

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2,3-Dibromopropionamide, tailored for research and drug development professionals.
Adherence to these procedures is vital for ensuring laboratory safety.

Hazard Identification and Classification

2,3-Dibromopropionamide is a chemical that poses several health risks. According to the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is classified
as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

 Skin Irritation (Category 2): Causes skin irritation.[1] Some notifications also indicate it can
cause severe skin burns.[2]

» Eye Irritation (Category 2): Causes serious eye irritation.[1] Some reports classify it as
causing severe eye damage.[2]

e Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1]
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Signal Word: Warning[1] or Danger[2]

Chemical and Physical Properties

A summary of the key quantitative data for 2,3-Dibromopropionamide is provided below.

Property Value Source
Molecular Formula CsHsBr2NO [2]
Molecular Weight 230.89 g/mol [2]

) Solid. White to Almost white
Physical State

powder/crystal.
Melting Point 131.0to 136.0 °C
Boiling Point 315.6 °C (Predicted) [3]
Density 2.186 g/cm3 (at 20 °C) [1]
Solubility Soluble in water. [1]
LD50 Oral (Rat) 2,000 mg/kg [1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling 2,3-
Dibromopropionamide to prevent exposure.

» Hand Protection: Wear impermeable and resistant gloves.[1] Given the lack of specific
material recommendations in some safety data sheets, selecting gloves rated for protection
against a broad range of chemicals is a prudent measure.

o Eye and Face Protection: Use chemical safety goggles or a face shield.[1] Eyewear must
comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4][5]
Ensure that eyewash stations and safety showers are readily accessible near the
workstation.[5]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]
[6] A lab coat is standard, and for tasks with a higher risk of splashes, flame-retardant
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antistatic protective clothing should be considered.[7]

» Respiratory Protection: While some sources state it is not required under normal
conditions[1], a NIOSH/MSHA or European Standard EN 149 approved respirator is
recommended if dust or aerosols are generated, or if irritation is experienced.[4][6]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of 2,3-Dibromopropionamide throughout your
workflow.

e Preparation:

o

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

o

Work in a well-ventilated area, preferably within a chemical fume hood.[8]

[¢]

Assemble all necessary PPE and ensure it is in good condition.

[e]

Verify that an eyewash station and safety shower are unobstructed and functional.[5]

» Handling:

o

Avoid breathing dust, fumes, or vapors.[1]

[¢]

Prevent all contact with eyes, skin, and clothing.[5][6]

[¢]

Do not eat, drink, or smoke in the handling area.[7]

o

Keep the container tightly closed when not in use.[5][7]

e Post-Handling:

o Wash hands and any exposed skin thoroughly after handling and before breaks.[1][7]

o Decontaminate all work surfaces after use.

o Remove and properly store or dispose of contaminated PPE.
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Standard Operating Procedure for Handling 2,3-Dibromopropionamide

1. Preparation

:

Don PPE:
- Gloves
- Goggles/Face Shield
- Lab Coat

i

Work in Fume Hood

i

2. Handling

Weigh/Measure Chemical

Perform Reaction/Procedure

3. Post-Handling

Decontaminate Work Area

Segregate Waste

Doff & Dispose PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2,3-Dibromopropionamide.
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Spill Management and Decontamination

In the event of a spill, immediate and correct action is critical to prevent exposure and
environmental contamination.

o Evacuate: Immediately clear the area of all personnel not involved in the cleanup.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from spreading. For liquid spills, use an inert absorbent material
like sand, silica gel, or universal binder.[4]

e Clean-Up:
o Wear full PPE as described above.
o Carefully sweep or scoop up the absorbed material.[3]
o Place the waste into a suitable, labeled, and closed container for disposal.[4][5]

o Decontaminate: Clean the spill area thoroughly with water and a suitable cleansing agent.[1]
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Chemical Spill Response Plan

Spill Occurs

4. Contain Spill
(Use Absorbent Material)

5. Collect Waste
(Into Labeled Container)

6. Decontaminate Area

7. Dispose of Waste
(Follow Regulations)

8. Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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